Cas no 1843427-55-3 ((2R)-2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid)

• Product Name: (2R)-2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid
• CAS No: 1843427-55-3
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• CID: 5738752
• PubChem ID: 96861660
• Update Time: 2025-05-19

(2R)-2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid
• EN300-1299207
• (2R)-2-Amino-3-(5-chlorothiophen-3-yl)propanoicacid
• 1843427-55-3
• 3-Thiophenepropanoic acid, α-amino-5-chloro-, (αR)-

• Inchi： 1S/C7H8ClNO2S/c8-6-2-4(3-12-6)1-5(9)7(10)11/h2-3,5H,1,9H2,(H,10,11)/t5-/m1/s1
• InChI Key： KCKBVFFCLXOLQG-RXMQYKEDSA-N
• SMILES： ClC1=CC(=CS1)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 204.9964274g/mol
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.480±0.06 g/cm3(Predicted)
• Boiling Point: 341.1±42.0 °C(Predicted)
• pka: 2.17±0.10(Predicted)

Additional information on (2R)-2-Amino-3-(5-chlorothiophen-3-yl)propanoic acid

(2R)-2-Amino-3-(5-Chlorothiophen-3-yl)Propanoic Acid: A Comprehensive Overview

(2R)-2-Amino-3-(5-Chlorothiophen-3-yl)Propanoic Acid, identified by the CAS number 1843427-55-3, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino acids, specifically featuring an α-amino acid backbone with a chiral center at the second carbon atom. The presence of a thiophene ring substituted with a chlorine atom introduces unique electronic and steric properties, making it an intriguing subject for research in medicinal chemistry and material science.

The molecular structure of (2R)-2-Amino-3-(5-Chlorothiophen-3-yl)Propanoic Acid comprises a central propanoic acid backbone, where the second carbon is substituted with an amino group and the third carbon is attached to a thiophene ring. The thiophene moiety, being aromatic and electron-deficient due to the electron-withdrawing chlorine substituent, enhances the compound's reactivity and bioavailability. Recent studies have highlighted its potential as a building block for peptide synthesis, particularly in the development of bioactive molecules with tailored pharmacokinetic profiles.

One of the most notable advancements in the study of this compound involves its application in drug design. Researchers have explored its role as a precursor for constructing bioactive peptides, leveraging its chiral center to induce specific stereochemical properties. For instance, a 2023 study published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain proteases implicated in neurodegenerative diseases. This finding underscores its potential in developing novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, (2R)-2-Amino-3-(5-Chlorothiophen-3-yl)Propanoic Acid has shown promise in materials science. Its ability to form stable peptide bonds under mild conditions makes it an ideal candidate for constructing biocompatible polymers. A recent investigation by researchers at Stanford University revealed that films synthesized from this compound exhibit excellent biocompatibility and mechanical properties, making them suitable for use in tissue engineering applications.

The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution and stereoselective alkylation. Recent optimizations in these methods have significantly improved yield and purity, making large-scale production more feasible. For example, a 2024 paper in Journal of Organic Chemistry introduced a novel catalytic system that facilitates the formation of the chiral center with high enantiomeric excess, thereby streamlining the production process.

Beyond its direct applications, this compound serves as a valuable model system for studying chiral recognition and self-assembling behaviors in soft matter systems. Its ability to form supramolecular structures under specific conditions has inspired new approaches in nanotechnology, particularly in the design of stimuli-responsive materials. These materials can potentially be used in drug delivery systems or sensors capable of detecting environmental changes with high sensitivity.

In conclusion, (2R)-2-Amino-3-(5-Chlorothiophen-3-yl)Propanoic Acid, CAS number 1843427-55-3, stands out as a versatile compound with diverse applications across multiple disciplines. From drug discovery to materials science, its unique structural features continue to drive innovative research directions. As advancements in synthetic methodologies and computational modeling further enhance our understanding of this compound's properties, it is poised to play an increasingly important role in both academic research and industrial applications.